Cas no 1262241-50-8 (1,3-Dibromo-5-(2-butyloctyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione)

• Product Name: 1,3-Dibromo-5-(2-butyloctyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione
• CAS No: 1262241-50-8
• MF: C₁₈H₂₅Br₂NO₂S
• MW: 479.269602537155
• CID: 3037043
• PubChem ID: 68359319
• Update Time: 2025-04-21

1,3-Dibromo-5-(2-butyloctyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Dibromo-5-(2-butyloctyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione
• 1262241-50-8
• 1,3-dibromo-5-(2-butyloctyl)thieno[3,4-c]pyrrole-4,6-dione
• 4H-Thieno[3,4-c]pyrrole-4,6(5H)-dione,1,3-dibromo-5-(2-butyloctyl)-
• 5-(2-Butyloctyl)-1,3-dibromo-5H-thieno[3,4-c]pyrrole-4,6-dione
• SCHEMBL12700061
• TPD48-2Br

• Inchi： 1S/C18H25Br2NO2S/c1-3-5-7-8-10-12(9-6-4-2)11-21-17(22)13-14(18(21)23)16(20)24-15(13)19/h12H,3-11H2,1-2H3
• InChI Key： FBXUHFCOAARSTR-UHFFFAOYSA-N
• SMILES： BrC1=C2C(=C(S1)Br)C(N(C2=O)CC(CCCC)CCCCCC)=O

Computed Properties

• Exact Mass: 478.99523g/mol
• Monoisotopic Mass: 476.99728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 65.6Ų